Cas no 2138032-70-7 (4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid)

• Product Name: 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid
• CAS No: 2138032-70-7
• MF: C₁₃H₁₅BrClNO₅
• MW: 380.618902444839
• CID: 6480149
• PubChem ID: 165799650
• Update Time: 2025-05-19

4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid
• 2138032-70-7
• EN300-1177887
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-5-chloro-3-methoxybenzoic acid

• Inchi： 1S/C13H15BrClNO5/c1-13(2,3)21-12(19)16-9-6(11(17)18)5-7(15)8(14)10(9)20-4/h5H,1-4H3,(H,16,19)(H,17,18)
• InChI Key： QCZMNEDEGWWVSJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1OC)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 378.98221g/mol
• Monoisotopic Mass: 378.98221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid

4-Bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic Acid: A Comprehensive Overview

4-Bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid (CAS No. 2138032-70-7) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine, methoxy, and tert-butoxycarbonylamino groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

The synthesis of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid involves a series of multi-step reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yield. These innovations have significantly contributed to the scalability of this compound's production, making it more accessible for large-scale applications.

In terms of pharmacological applications, 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid has shown potential as a lead compound in drug discovery programs targeting various diseases. Its structure resembles that of several known bioactive compounds, suggesting that it may possess anti-inflammatory, antioxidant, or anticancer properties. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammation pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in preclinical models.

The electronic and optical properties of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid also make it an interesting material for optoelectronic applications. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The substitution pattern on the aromatic ring enhances the molecule's conjugation length and charge transport properties, which are critical for achieving high efficiency in these devices. Recent studies have reported improved device performance when this compound is incorporated into multilayered OLED architectures.

From an environmental perspective, the biodegradability and toxicity profile of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid are critical considerations for its safe handling and disposal. Initial toxicity studies indicate that this compound exhibits low acute toxicity in standard assays; however, long-term ecological effects remain to be fully characterized. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in the design and synthesis of such compounds to minimize their environmental footprint.

In conclusion, 4-bromo-2-{(tert-butoxy)carbonylamino}-5-chloro-3-methoxybenzoic acid (CAS No. 2138032-70-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as an important tool for researchers and industry professionals alike. Continued exploration into its properties and functionalities will undoubtedly unlock new opportunities for its utilization in cutting-edge technologies and therapeutic interventions.